molecular formula C11H7Cl3O B8603419 (2,4,7-Trichloronaphthalen-1-yl)methanol

(2,4,7-Trichloronaphthalen-1-yl)methanol

Cat. No. B8603419
M. Wt: 261.5 g/mol
InChI Key: QOEMKYSJRFVHPB-UHFFFAOYSA-N
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Description

(2,4,7-Trichloronaphthalen-1-yl)methanol is a useful research compound. Its molecular formula is C11H7Cl3O and its molecular weight is 261.5 g/mol. The purity is usually 95%.
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properties

Molecular Formula

C11H7Cl3O

Molecular Weight

261.5 g/mol

IUPAC Name

(2,4,7-trichloronaphthalen-1-yl)methanol

InChI

InChI=1S/C11H7Cl3O/c12-6-1-2-7-8(3-6)9(5-15)11(14)4-10(7)13/h1-4,15H,5H2

InChI Key

QOEMKYSJRFVHPB-UHFFFAOYSA-N

Canonical SMILES

C1=CC2=C(C=C1Cl)C(=C(C=C2Cl)Cl)CO

Origin of Product

United States

Synthesis routes and methods I

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Synthesis routes and methods II

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A solution of methyl 2,4,7-trichloro-1-naphthoate (1.3 g, 4.5 mmoles) in ether (50 ml) was added dropwise (15 minutes) to a well stirred suspension of lithium aluminum hydride (0.25 g, 6 mmoles) in ether (25 ml). After stirring at room temperature for 17 hours the reaction mixture was treated with an additional 0.25 g of lithium aluminum hydride. The mixture was stirred for 3 hours, cooled in an ice-bath, and treated dropwise with 0.5 ml of water, 1.5 ml of 20% (w/v) of aqueous NaOH solution, and 0.5 ml of water. After filtration, the solid was extracted with ether. The combined ether solutions were dried (MgSO4), filtered, and concentrated in vacuo to give 1.0 g of the title compound, mp 107°-112° C.
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